Cas no 2012962-45-5 (6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo3,2-cpyridine)

• Product Name: 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo3,2-cpyridine
• CAS No: 2012962-45-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6026772
• PubChem ID: 165469937
• Update Time: 2025-06-26

6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo3,2-cpyridine
• 2012962-45-5
• EN300-1076474
• 6',7'-dihydro-5'H-spiro[1,5-dioxepane-3,4'-furo[3,2-c]pyridine]

• Inchi： 1S/C11H15NO3/c1-3-12-11(7-13-5-6-14-8-11)9-2-4-15-10(1)9/h2,4,12H,1,3,5-8H2
• InChI Key： OVTLEDRTFOAZPT-UHFFFAOYSA-N
• SMILES： O1CCOCC2(C1)C1C=COC=1CCN2

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.6Ų

Additional information on 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo3,2-cpyridine

Introduction to 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo[3,2-c]pyridine (CAS No. 2012962-45-5)

The compound 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo[3,2-c]pyridine (CAS No. 2012962-45-5) represents a fascinating molecule in the realm of heterocyclic chemistry, characterized by its intricate spirocyclic and fused ring system. This compound has garnered attention in recent years due to its unique structural features and potential applications in pharmaceutical research. The spirocyclic core, consisting of a dioxepane moiety linked to a pyridine-furan fused system, presents a challenging yet promising scaffold for medicinal chemists exploring novel bioactive entities.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the electronic and steric properties of this molecule. The spiro1,5-dioxepane framework introduces rigidity to the structure, which can be exploited to achieve high binding affinity in drug-like molecules. Additionally, the presence of both oxygen and nitrogen heteroatoms in the furo[3,2-c]pyridine segment suggests potential for diverse interactions with biological targets. These features make it an attractive candidate for further investigation in the development of small-molecule inhibitors or modulators.

In the context of modern drug discovery, the synthesis and characterization of such complex heterocycles are critical steps toward identifying lead compounds with therapeutic potential. The 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo[3,2-c]pyridine scaffold has been explored in several synthetic routes that highlight its versatility. For instance, recent studies have demonstrated efficient construction of the spirocyclic core through intramolecular cyclization strategies, leveraging transition metal catalysis to facilitate key bond-forming steps. These methodologies not only enhance synthetic accessibility but also open avenues for structural diversification.

The pharmacological relevance of this compound is further underscored by its potential interactions with biological targets such as enzymes and receptors. Preliminary virtual screening studies have identified that derivatives of 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo[3,2-c]pyridine may exhibit inhibitory activity against certain kinases and transcription factors implicated in inflammatory and oncogenic pathways. Such findings align with the broader trend in medicinal chemistry toward designing molecules that modulate complex signaling networks.

Moreover, the unique electronic distribution within the spiro1,5-dioxepane-furo[3,2-c]pyridine system offers opportunities for tuning photophysical properties. This aspect is particularly relevant in the field of photochemotherapy and photodynamic therapy (PDT), where tailored molecular structures can enhance light absorption or photocleavage efficiency. Ongoing research is exploring how modifications to this scaffold can optimize these properties for therapeutic applications.

The stereochemistry of 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo[3,2-c]pyridine also plays a crucial role in determining its biological activity. Chiral auxiliaries and asymmetric catalysis have been employed to access enantiomerically enriched derivatives, which can exhibit enhanced selectivity and reduced toxicity compared to racemic mixtures. These approaches are part of a larger effort to develop enantioselective drugs that maximize therapeutic efficacy while minimizing side effects.

From a synthetic chemistry perspective, the preparation of 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo[3,2-c]pyridine has revealed intriguing challenges and innovations. For example, strategies involving domino reactions—such as [4+2] cycloadditions followed by intramolecular cyclizations—have proven effective in constructing the spirocyclic framework efficiently. Additionally, protecting group strategies have been refined to ensure regioselective functionalization at multiple sites within the molecule.

The integration of machine learning and artificial intelligence into drug discovery workflows has also accelerated the exploration of this compound’s potential. Predictive models trained on large datasets have been used to identify promising analogs of 6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo[3,2-c]pyridine, guiding experimental efforts toward high-value candidates. This synergy between computational methods and traditional synthetic chemistry underscores the importance of interdisciplinary approaches in modern pharmaceutical research.

In conclusion,6',7'-dihydro-5'H-spiro1,5-dioxepane-3,4'-furo[3,2-c]pyridine (CAS No. 2012962-45-5) exemplifies how intricate molecular architectures can inspire innovative drug design strategies. Its unique structural features—combining a rigid spirocyclic core with a fused heterocyclic system—offer rich opportunities for exploration across multiple disciplines within chemical biology and medicinal chemistry. As research continues to uncover new synthetic pathways and pharmacological insights,this compound remains a compelling subject for further investigation into its potential as a therapeutic agent or biochemical probe.